3-(cinnamylthio)-5-phenyl-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one

• IUPAC Name: 5-phenyl-3-[(E)-3-phenylprop-2-enyl]sulfanyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one
• InChI: InChI=1S/C20H16N4OS/c25-18-14-17(16-11-5-2-6-12-16)24-19(21-18)22-23-20(24)26-13-7-10-15-8-3-1-4-9-15/h1-12,14H,13H2,(H,21,22,25)/b10-7+
• InChI Key: HYPFGNYZDFTAOS-JXMROGBWSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CCSC2=NN=C3N2C(=CC(=O)N3)C4=CC=CC=C4
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/CSC2=NN=C3N2C(=CC(=O)N3)C4=CC=CC=C4
• Molecular Formula: C20H16N4OS
• Molecular Weight: 360.4 g/mol
• CAS No.: 897616-09-0

Description

3-(cinnamylthio)-5-phenyl-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one is a useful research compound. Its molecular formula is C20H16N4OS and its molecular weight is 360.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Elucidation

The synthesis of compounds related to 3-(cinnamylthio)-5-phenyl-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one involves the condensation of 3-amino-1,2,4-triazole with substituted methyl cinnamates, leading to the formation of various [1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-ones. The structural elucidation of these compounds is based on infrared (IR), proton nuclear magnetic resonance (^1H NMR), carbon-13 nuclear magnetic resonance (^13C NMR) measurements, and X-ray diffraction techniques, demonstrating the specificity of the reaction and the formation of the desired triazolopyrimidinone structures (Desenko et al., 1999).

Antimicrobial Activity

Research into the antimicrobial properties of novel quinoline, chromene, pyrazole derivatives bearing a triazolopyrimidine moiety revealed that compounds synthesized using 7-amino-3-phenyl-[1,2,4]triazolo[4,3-a]pyrimidin-5(1H)-one as a key intermediate showed promising antimicrobial activities. The structural characterization and antimicrobial evaluation of these compounds highlighted their potential as effective antimicrobial agents (Abu‐Hashem & Gouda, 2017).

Antiviral Activity

The synthesis of 4H-[1,2,4]-Triazolo[1,5-a]pyrimidin-5-one derivatives and their evaluation for anti-HIV-1 and anti-HSV-1 activities have shown significant potential. Compounds synthesized from 3(5)-amino-5(3)-substituted-1,2,4-triazole derivatives and subjected to cyclo-condensation with substituted methyl cinnamate esters exhibited complete inhibition of HIV-1 virus proliferation at certain concentrations. Additionally, a specific derivative showed potent activity against HSV-1, indicating the marked specificity of this class of compounds as antiviral agents (Abdel-Hafez et al., 2002).

Mechanism of Action

Target of Action

Similar compounds such as [1,2,4]triazolo [4,3-a]pyrazine derivatives have been reported to inhibit c-met kinase , a protein that plays a crucial role in cell growth, survival, and migration.

Mode of Action

For instance, [1,2,4]triazolo [4,3-a]pyrazine derivatives have shown to inhibit c-Met kinase, thereby disrupting the signaling pathways that promote cell proliferation .

Biochemical Pathways

Inhibition of c-met kinase by similar compounds can affect various downstream signaling pathways, including the pi3k/akt and mapk pathways, which are involved in cell survival and proliferation .

Result of Action

Similar compounds have demonstrated anti-tumor activity against various cancer cell lines . This suggests that the compound might induce changes at the molecular and cellular levels that inhibit tumor growth.